2-Dechloroethylifosfamide
2-Dechloroethylifosfamide
2-Dechloroethylifosfamide, also known as 2-dclif, belongs to the class of organic compounds known as phosphoric monoester diamides. These are organophosphorus compounds containing a monoamide derivative of a phosphoric acid diester functional group. They have the general structure R1OP(=O)(N(R2)R3)N(R4)R5, where R1 = organyl group and R2-R5 = H or organyl. 2-Dechloroethylifosfamide is soluble (in water) and a very weakly acidic compound (based on its pKa). 2-Dechloroethylifosfamide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Chloroacetaldehyde, 3-dechloroethylifosfamide, and 2-dechloroethylifosfamide can be biosynthesized from ifosfamide; which is catalyzed by the enzymes cytochrome P450 3A4, cytochrome P450 3A5, and cytochrome P450 2B6. In humans, 2-dechloroethylifosfamide is involved in the ifosfamide metabolism pathway and the ifosfamide action pathway.
2-Dechloroethylifosfamide is an organonitrogen heterocyclic compound and an organophosphorus compound.
2-Dechloroethylifosfamide is an organonitrogen heterocyclic compound and an organophosphorus compound.
Brand Name:
Vulcanchem
CAS No.:
53459-55-5
VCID:
VC20883288
InChI:
InChI=1S/C5H12ClN2O2P/c6-2-4-8-3-1-5-10-11(8,7)9/h1-5H2,(H2,7,9)
SMILES:
C1CN(P(=O)(OC1)N)CCCl
Molecular Formula:
C5-H12-Cl-N2-O2-P
Molecular Weight:
198.59 g/mol
2-Dechloroethylifosfamide
CAS No.: 53459-55-5
Cat. No.: VC20883288
Molecular Formula: C5-H12-Cl-N2-O2-P
Molecular Weight: 198.59 g/mol
Purity: 99%
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Dechloroethylifosfamide, also known as 2-dclif, belongs to the class of organic compounds known as phosphoric monoester diamides. These are organophosphorus compounds containing a monoamide derivative of a phosphoric acid diester functional group. They have the general structure R1OP(=O)(N(R2)R3)N(R4)R5, where R1 = organyl group and R2-R5 = H or organyl. 2-Dechloroethylifosfamide is soluble (in water) and a very weakly acidic compound (based on its pKa). 2-Dechloroethylifosfamide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Chloroacetaldehyde, 3-dechloroethylifosfamide, and 2-dechloroethylifosfamide can be biosynthesized from ifosfamide; which is catalyzed by the enzymes cytochrome P450 3A4, cytochrome P450 3A5, and cytochrome P450 2B6. In humans, 2-dechloroethylifosfamide is involved in the ifosfamide metabolism pathway and the ifosfamide action pathway. 2-Dechloroethylifosfamide is an organonitrogen heterocyclic compound and an organophosphorus compound. |
|---|---|
| CAS No. | 53459-55-5 |
| Molecular Formula | C5-H12-Cl-N2-O2-P |
| Molecular Weight | 198.59 g/mol |
| IUPAC Name | 3-(2-chloroethyl)-2-oxo-1,3,2λ5-oxazaphosphinan-2-amine |
| Standard InChI | InChI=1S/C5H12ClN2O2P/c6-2-4-8-3-1-5-10-11(8,7)9/h1-5H2,(H2,7,9) |
| Standard InChI Key | ROGLJLJCDSTWBN-UHFFFAOYSA-N |
| SMILES | C1CN(P(=O)(OC1)N)CCCl |
| Canonical SMILES | C1CN(P(=O)(OC1)N)CCCl |
| Appearance | white crystalline powder |
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